(2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)hydrazine

• CAS No.: 82277-72-3
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: (2,2-dimethyl-3H-1-benzofuran-7-yl)hydrazine
• InChI: InChI=1S/C10H14N2O/c1-10(2)6-7-4-3-5-8(12-11)9(7)13-10/h3-5,12H,6,11H2,1-2H3
• InChI Key: IOADWZHQMWLVJT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)NN)C

Description

(2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)hydrazine is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18 g of hydrogen chloride was introduced into a stirred slurry of 56 g of (1B) in 250 ml of ethanol. The resulting mixture was stirred for 3 hours, and the solvent was evaporated. The residue was dissolved in 50 ml of water, the solution was made basic with aqueous sodium hydroxide, and extracted with ether. The extract was washed with cold water, dried (MgSO4), and filtered, and the solvent was evaporated to give 2,3-dihydro-2,2-dimethyl-7-hydrazinobenzofuran (1C) as a dark oil.